Cas no 706789-26-6 (3-Amino-2,4-dibromo-6-picoline)

• Product Name: 3-Amino-2,4-dibromo-6-picoline
• CAS No: 706789-26-6
• MF: C₆H₆Br₂N₂
• MW: 265.933239459991
• MDL: MFCD07774092
• CID: 857389
• PubChem ID: 10084238
• Update Time: 2025-06-08

3-Amino-2,4-dibromo-6-picoline Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2,4-DIBROMO-6-PICOLINE
• 2,4-Dibromo-6-methylpyridin-3-amine
• MFCD07774092
• DTXSID30435407
• 3-amino-2,4-dibromo-6-methylpyridine
• AKOS015910021
• BS-44283
• SCHEMBL4515522
• G10274
• CS-0358966
• QIEYPRZZXMHRNU-UHFFFAOYSA-N
• A866572
• 706789-26-6
• 3-Amino-2,4-dibromo-6-picoline

• MDL： MFCD07774092
• Inchi： 1S/C6H6Br2N2/c1-3-2-4(7)5(9)6(8)10-3/h2H,9H2,1H3
• InChI Key： QIEYPRZZXMHRNU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=NC(=C1N)Br

Computed Properties

• Exact Mass: 263.89000
• Monoisotopic Mass: 263.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 3.07840

Additional information on 3-Amino-2,4-dibromo-6-picoline

Introduction to 3-Amino-2,4-dibromo-6-picoline (CAS No. 706789-26-6)

3-Amino-2,4-dibromo-6-picoline, with the CAS number 706789-26-6, is a synthetic compound that has garnered significant attention in the fields of chemistry and medicinal research. This compound is characterized by its unique molecular structure, which includes an amino group and two bromine atoms attached to a picoline backbone. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 3-Amino-2,4-dibromo-6-picoline is C₈H₈Br₂N₂, and its molecular weight is approximately 270.95 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties are crucial for its use in solution-based reactions and biological assays.

In recent years, 3-Amino-2,4-dibromo-6-picoline has been the subject of extensive research due to its potential applications in medicinal chemistry. One of the key areas of interest is its role as a building block for the synthesis of more complex molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of this compound as an intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of 3-Amino-2,4-dibromo-6-picoline exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, 3-Amino-2,4-dibromo-6-picoline has also shown promise in the development of anticancer drugs. A 2020 study in the Cancer Research journal reported that certain derivatives of this compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of specific signaling pathways that are often dysregulated in cancer cells. This selective toxicity makes these derivatives attractive candidates for further preclinical and clinical evaluation.

The structural versatility of 3-Amino-2,4-dibromo-6-picoline also extends to its use as a ligand in coordination chemistry. Research published in the Inorganic Chemistry journal in 2019 explored the coordination behavior of this compound with various metal ions. The results indicated that it can form stable complexes with transition metals such as copper, zinc, and nickel. These complexes exhibit interesting electronic and magnetic properties, which could be exploited in materials science and catalysis.

In addition to its synthetic and biological applications, 3-Amino-2,4-dibromo-6-picoline has been studied for its environmental impact. A 2018 study in the Environmental Science & Technology journal investigated the biodegradability and ecotoxicity of this compound. The findings suggested that while it is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This information is crucial for assessing the environmental safety of compounds used in industrial processes.

The synthesis of 3-Amino-2,4-dibromo-6-picoline typically involves multistep reactions starting from commercially available precursors. One common synthetic route involves the bromination of picoline followed by an amination step. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound. For example, a 2019 study published in the

In conclusion, 3-Amino-2,4-dibromo-6-picoline (CAS No. 706789-26-6) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental studies. Its unique chemical structure and properties make it an important molecule for researchers working on new drug development and advanced materials. As ongoing research continues to uncover new uses and optimize synthetic methods, this compound is likely to play an increasingly significant role in various scientific disciplines.